![molecular formula C7H15NO2 · HCl B555264 L-Norvaline ethyl ester hydrochloride CAS No. 40918-51-2](/img/structure/B555264.png)
L-Norvaline ethyl ester hydrochloride
Overview
Description
L-Norvaline ethyl ester hydrochloride is an angiotensin-converting enzyme inhibitor. It has been shown to reduce the levels of angiotensin I and II, which are hormones that constrict blood vessels, resulting in a decrease in blood pressure .
Synthesis Analysis
L-Norvaline ethyl ester hydrochloride can be synthesized from L-Valine ethyl ester . A divergent, enantioselective synthetic strategy is reported to produce the non-proteinogenic, biologically active natural amino acids norvaline .Molecular Structure Analysis
The molecular formula of L-Norvaline ethyl ester hydrochloride is C7H15NO2·HCl, and its molecular weight is 181.66 .Chemical Reactions Analysis
Esters, including L-Norvaline ethyl ester hydrochloride, typically undergo hydrolysis, which is the splitting with water. The hydrolysis of esters is catalyzed by either an acid or a base .Physical And Chemical Properties Analysis
L-Norvaline ethyl ester hydrochloride is a solid at 20 degrees Celsius. .Scientific Research Applications
Peptide Synthesis
L-Norvaline ethyl ester hydrochloride: is utilized in the synthesis of peptides . It serves as an intermediate for incorporating the L-norvaline residue into peptide chains. This is particularly useful in the production of peptides that require modifications for stability or functionalization, which can be crucial in developing therapeutic peptides.
Pharmaceutical Development
This compound is used as an intermediate in the development of pharmaceuticals, particularly in the synthesis of Perindopril , an angiotensin-converting enzyme (ACE) inhibitor . It is involved in the production of drugs that treat cardiovascular diseases such as hypertension and heart failure.
Drug Discovery Research
In drug discovery, L-Norvaline ethyl ester hydrochloride is significant for the synthesis of unnatural amino acid derivatives . These derivatives are essential for creating novel molecules with potential therapeutic effects, expanding the scope of medicinal chemistry.
Quality Control in Pharmaceuticals
A stability-indicating LC-MS method utilizes L-Norvaline ethyl ester hydrochloride for the determination of process-related impurities in pharmaceuticals . This application is vital for ensuring the purity and safety of pharmaceutical products, particularly for drugs like Perindopril.
Analytical Chemistry
The compound is used in analytical chemistry to develop sensitive methods for the simultaneous determination of process-related impurities . Such methods are crucial for the quality assurance of pharmaceuticals and for the identification of potential contaminants.
Research on Cardiovascular Diseases
Given its role in the synthesis of ACE inhibitors, L-Norvaline ethyl ester hydrochloride is indirectly involved in research targeting cardiovascular diseases . It contributes to the understanding and treatment of conditions such as high blood pressure and ischemic heart disease.
Mechanism of Action
Target of Action
L-Norvaline Ethyl Ester Hydrochloride is a derivative of the amino acid valine . Amino acids and their derivatives are known to influence the secretion of anabolic hormones . Therefore, it can be inferred that the primary targets of L-Norvaline Ethyl Ester Hydrochloride are likely to be the cells and receptors involved in the secretion of these hormones.
Mode of Action
As an amino acid derivative, it is known to influence the secretion of anabolic hormones . This suggests that it may interact with its targets by modulating the production or activity of these hormones.
Biochemical Pathways
Given its role in influencing the secretion of anabolic hormones , it can be inferred that it may affect the biochemical pathways related to hormone synthesis and secretion.
Result of Action
The molecular and cellular effects of L-Norvaline Ethyl Ester Hydrochloride’s action are likely to be related to its influence on the secretion of anabolic hormones . This could result in changes in muscle growth and repair, energy metabolism, and other processes regulated by these hormones.
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl (2S)-2-aminopentanoate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-3-5-6(8)7(9)10-4-2;/h6H,3-5,8H2,1-2H3;1H/t6-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHAJBHNQIZAJJM-RGMNGODLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)OCC)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H](C(=O)OCC)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50505010 | |
Record name | Ethyl L-norvalinate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50505010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
L-Norvaline ethyl ester hydrochloride | |
CAS RN |
40918-51-2 | |
Record name | L-Norvaline, ethyl ester, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40918-51-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl L-norvalinate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50505010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl N-(aminoiminomethyl)-N-methylglycine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary mechanisms of action of MF13 against tumor cells?
A1: MF13 exhibits its anticancer activity through multiple mechanisms:
- Cell cycle arrest: MF13 induces a significant blockade in the S-phase of tumor cells. [, ] This suggests interference with DNA replication and cell division processes.
- Apoptosis induction: MF13 treatment leads to increased expression of the pro-apoptotic protein Bax and activation of caspases -9, -8, and -3. [] This indicates the triggering of the apoptotic cascade, leading to programmed cell death.
- Irreversible apoptosis in vivo: Studies show that MF13 treatment causes irreversible apoptosis in tumor cells in vivo, contributing to its antitumor efficacy. []
Q2: How does the in vivo efficacy of MF13 compare to other chemotherapeutic agents?
A2: Preclinical studies demonstrate promising in vivo anticancer activity of MF13:
- Superior to m-sarcolysin: MF13 shows significantly stronger antitumor activity compared to its precursor, m-sarcolysin, in murine hepatoma and human hepatocellular carcinoma models. [, ]
- Comparable to cyclophosphamide: MF13 demonstrates comparable efficacy to cyclophosphamide in inhibiting human hepatocellular carcinoma growth in vivo. []
- More effective than mitomycin C: MF13 exhibits superior antitumor effects compared to mitomycin C in human hepatocellular carcinoma models. []
Q3: What are the known limitations or challenges associated with MF13?
A3: While MF13 shows promise as an anticancer agent, some challenges have been identified:
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